Cas no 66774-44-5 (12-methyl-18-norcholesta-8,11,13-trien-3-ol)

12-methyl-18-norcholesta-8,11,13-trien-3-ol structure
66774-44-5 structure
Product Name:12-methyl-18-norcholesta-8,11,13-trien-3-ol
CAS No:66774-44-5
MF:C27H44O
MW:384.637668609619
CID:964617
PubChem ID:6455365
Update Time:2025-04-19

12-methyl-18-norcholesta-8,11,13-trien-3-ol Chemical and Physical Properties

Names and Identifiers

    • 12-methyl-18-norcholesta-8,11,13-trien-3-ol
    • (3S,5S,8R,17R)-10,12-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,7,8,9,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
    • 18-Norcholesta-9,11,13-trien-3-ol, 12-methyl-, (3beta,5alpha)-
    • DTXSID00985343
    • 66774-44-5
    • 12-Methyl-18-norcholesta-11,13-dien-3-ol
    • 12-Mncto
    • Inchi: 1S/C27H44O/c1-17(2)7-6-8-18(3)22-11-12-24-23-10-9-20-16-21(28)13-14-27(20,5)25(23)15-19(4)26(22)24/h15,17-18,20-23,25,28H,6-14,16H2,1-5H3/t18-,20+,21+,22-,23+,25?,27?/m1/s1
    • InChI Key: PMIXTMPJMCOGAB-MPOUTZNLSA-N
    • SMILES: O[C@H]1CCC2(C)[C@H](C1)CC[C@H]1C3CC[C@H]([C@H](C)CCCC(C)C)C=3C(C)=CC21

Computed Properties

  • Exact Mass: 384.33942
  • Monoisotopic Mass: 384.339216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 7.1

Experimental Properties

  • Density: 1
  • Boiling Point: 493.1°C at 760 mmHg
  • Flash Point: 212.1°C
  • Refractive Index: 1.534
  • PSA: 20.23
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